Cas no 1352893-38-9 (1,2-Benzisoxazole, 3-chloro-4-methoxy-)

• Product Name: 1,2-Benzisoxazole, 3-chloro-4-methoxy-
• CAS No: 1352893-38-9
• MF: C₈H₆ClNO₂
• MW: 183.591741085052
• MDL: MFCD22556244
• CID: 5159487
• Update Time: 2025-10-30

1,2-Benzisoxazole, 3-chloro-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole, 3-chloro-4-methoxy-
• 3-chloro-4-methoxy-1,2-benzoxazole

• MDL： MFCD22556244
• Inchi： 1S/C8H6ClNO2/c1-11-5-3-2-4-6-7(5)8(9)10-12-6/h2-4H,1H3
• InChI Key： QATBLVDAQNRBGQ-UHFFFAOYSA-N
• SMILES： O1C2=C(C(OC)=CC=C2)C(Cl)=N1

Additional information on 1,2-Benzisoxazole, 3-chloro-4-methoxy-

Comprehensive Overview of 1,2-Benzisoxazole, 3-chloro-4-methoxy- (CAS No. 1352893-38-9): Properties, Applications, and Industry Insights

The chemical compound 1,2-Benzisoxazole, 3-chloro-4-methoxy- (CAS No. 1352893-38-9) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Characterized by its unique benzisoxazole core structure, this compound features a chloro substituent at the 3-position and a methoxy group at the 4-position, which contribute to its distinct reactivity and functional versatility. Researchers and industry professionals frequently search for terms like "1,2-Benzisoxazole derivatives", "3-chloro-4-methoxy substitution effects", and "CAS 1352893-38-9 applications", reflecting its relevance in modern synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 1,2-Benzisoxazole, 3-chloro-4-methoxy- has surged due to their pivotal role in drug discovery. The compound’s structural motifs are often explored for their potential in designing central nervous system (CNS) therapeutics and antimicrobial agents. A trending topic in scientific forums involves the optimization of benzisoxazole-based scaffolds for improved bioavailability, a subject closely tied to this compound’s derivatives. Additionally, its methoxy and chloro functional groups make it a candidate for studying structure-activity relationships (SAR) in medicinal chemistry.

From a synthetic perspective, CAS 1352893-38-9 serves as a valuable intermediate in multi-step organic syntheses. Laboratories focusing on high-throughput screening or fragment-based drug design often utilize such building blocks to develop novel bioactive molecules. The compound’s stability under various reaction conditions—highlighted in queries like "thermal stability of 3-chloro-4-methoxy benzisoxazole"—makes it suitable for diverse experimental protocols, including cross-coupling reactions and catalyzed transformations.

Environmental and regulatory considerations also shape discussions around 1,2-Benzisoxazole, 3-chloro-4-methoxy-. With increasing emphasis on green chemistry, researchers investigate solvent-free or low-toxicity synthetic routes for its production. Searches for "sustainable synthesis of benzisoxazole derivatives" align with this trend, underscoring the compound’s adaptability to eco-friendly methodologies. Furthermore, its non-hazardous classification (when handled appropriately) positions it favorably compared to more reactive intermediates.

The commercial availability of CAS 1352893-38-9 through specialized chemical suppliers has expanded its accessibility for academic and industrial projects. Procurement-related keywords such as "buy 3-chloro-4-methoxy benzisoxazole" or "suppliers of CAS 1352893-38-9" indicate robust market interest. Analytical data—including HPLC purity, NMR spectra, and mass spectrometry results—are frequently requested to ensure quality compliance, reflecting stringent standards in end-use applications.

Looking ahead, innovations in catalytic functionalization and computational chemistry are expected to unlock new utilities for 1,2-Benzisoxazole, 3-chloro-4-methoxy-. Emerging studies explore its potential in material science, particularly in designing organic semiconductors or ligands for metal-organic frameworks (MOFs). As interdisciplinary research grows, this compound’s role in bridging pharmaceutical and advanced material domains will likely expand, answering queries like "benzisoxazole in nanotechnology" or "MOF synthesis with chloro-methoxy substituents".

In summary, 1,2-Benzisoxazole, 3-chloro-4-methoxy- (CAS No. 1352893-38-9) exemplifies the intersection of fundamental chemistry and applied science. Its structural features, coupled with evolving synthetic techniques, ensure its continued relevance across multiple high-growth sectors. By addressing both traditional applications and cutting-edge trends, this overview caters to the diverse interests of chemists, procurement specialists, and R&D teams navigating the dynamic landscape of specialty chemicals.